3-(4-butoxybenzyl)-5-methyl-1,3-benzoxazol-2(3H)-one

Specification

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 3-[(4-butoxyphenyl)methyl]-5-methyl-1,3-benzoxazol-2-one
• Standard InChI: InChI=1S/C19H21NO3/c1-3-4-11-22-16-8-6-15(7-9-16)13-20-17-12-14(2)5-10-18(17)23-19(20)21/h5-10,12H,3-4,11,13H2,1-2H3
• Standard InChI Key: NVNGIUFMTGPAKF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CN2C3=C(C=CC(=C3)C)OC2=O

Introduction

Synthesis Pathways

The synthesis of benzoxazole derivatives typically involves condensation reactions between appropriate precursors. For 3-(4-butoxybenzyl)-5-methyl-1,3-benzoxazol-2(3H)-one, a plausible synthesis route might involve:

• Starting Materials: 4-Butoxybenzaldehyde and 5-methyl-2-aminophenol.

• Reaction Conditions: Condensation in the presence of an acid catalyst to form the benzoxazole ring, followed by alkylation to introduce the butoxybenzyl group.

Biological Activities

Benzoxazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. While specific data on 3-(4-butoxybenzyl)-5-methyl-1,3-benzoxazol-2(3H)-one is not available, similar compounds have shown promising results in these areas. For example, 3-(3-hydroxybenzyl)-5-methylbenzo[d]oxazol-2(3H)-one has been studied for its potential as a macrophage migration inhibitory factor antagonist, indicating possible applications in treating inflammatory diseases.

Research Findings and Future Directions

Given the lack of specific research findings on 3-(4-butoxybenzyl)-5-methyl-1,3-benzoxazol-2(3H)-one, future studies should focus on its synthesis, characterization, and evaluation of its biological activities. This could involve in vitro assays to assess antimicrobial or anticancer properties, as well as in silico studies to predict potential mechanisms of action.